1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine

• IUPAC Name: 1-[[3-(4-chlorophenoxy)phenyl]methyl]-3,5-dimethylpiperidine
• InChI: InChI=1S/C20H24ClNO/c1-15-10-16(2)13-22(12-15)14-17-4-3-5-20(11-17)23-19-8-6-18(21)7-9-19/h3-9,11,15-16H,10,12-14H2,1-2H3
• InChI Key: BLXRGGUYLQLXBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=CC(=CC=C2)OC3=CC=C(C=C3)Cl)C
• Molecular Formula: C20H24ClNO
• Molecular Weight: 329.9 g/mol

Description

1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine, also known as JDTic, is a selective kappa opioid receptor antagonist. It was first synthesized in 2004 by a group of researchers led by Dr. James Traynor at the University of Michigan. JDTic has been widely studied for its potential therapeutic applications in the treatment of various disorders, including depression, anxiety, and substance abuse.

Mechanism of Action

1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine acts as a selective kappa opioid receptor antagonist, meaning it blocks the activity of the kappa opioid receptor. The kappa opioid receptor is known to play a role in the regulation of mood, stress, and addiction. By blocking the activity of the kappa opioid receptor, 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine is believed to modulate these processes.
Biochemical and Physiological Effects:
1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce drug-seeking behavior in animal models of addiction, as well as to have antidepressant and anxiolytic effects in animal models of depression and anxiety. 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress.

Advantages and Limitations for Lab Experiments

1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine has a number of advantages for use in lab experiments. It is a highly selective kappa opioid receptor antagonist, meaning it can be used to specifically target the kappa opioid receptor without affecting other receptors. 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine is also relatively stable and easy to synthesize. However, 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine has some limitations for use in lab experiments. It has a relatively short half-life, meaning it may need to be administered frequently. 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine also has limited solubility in water, which can make it difficult to administer in some experimental settings.

Future Directions

There are a number of future directions for research on 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine. One area of research is the potential therapeutic applications of 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine in the treatment of various disorders, including depression, anxiety, and substance abuse. Another area of research is the development of new and more effective kappa opioid receptor antagonists. Finally, research is needed to better understand the mechanisms of action of 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine, including its effects on the HPA axis and other physiological processes.

Synthesis Methods

1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine is synthesized through a multi-step process involving the reaction of several chemical compounds. The first step involves the reaction of 4-chlorophenol with benzyl chloride to form 4-chlorobenzyl phenyl ether. The second step involves the reaction of 4-chlorobenzyl phenyl ether with 3,5-dimethylpiperidine to form 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine.

Scientific Research Applications

1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine has been extensively studied for its potential therapeutic applications in the treatment of various disorders, including depression, anxiety, and substance abuse. It has been shown to be effective in reducing drug-seeking behavior in animal models of addiction. 1-[3-(4-chlorophenoxy)benzyl]-3,5-dimethylpiperidine has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.